Cas no 59222-21-8 (2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]-
• CAS No: 59222-21-8
• MF: C₁₃H₁₀O₄S
• MW: 262.281102657318
• CID: 2834045
• PubChem ID: 12250781
• Update Time: 2025-04-21

2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9626301
• DTXSID60482424
• 59222-21-8
• 2-(toluene-4-sulfonyl)-[1,4]benzoquinone
• 2,5-Cyclohexadiene-1,4-dione, 2-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C13H10O4S/c1-9-2-5-11(6-3-9)18(16,17)13-8-10(14)4-7-12(13)15/h2-8H,1H3
• InChI Key： OOQPYLPIFMGCIE-UHFFFAOYSA-N
• SMILES： S(C1=CC(C=CC1=O)=O)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 262.02997997Da
• Monoisotopic Mass: 262.02997997Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 76.7Ų